2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid

• IUPAC Name: 2-[1-(3-cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid
• InChI: InChI=1S/C11H15N3O2S/c15-9(16)5-7-3-4-14(6-7)11-12-10(13-17-11)8-1-2-8/h7-8H,1-6H2,(H,15,16)
• InChI Key: XLGFESILXXAHHU-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NSC(=N2)N3CCC(C3)CC(=O)O
• Molecular Formula: C11H15N3O2S
• Molecular Weight: 253.32 g/mol

Description

2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. This compound is also known as CP-601,927 and belongs to the class of pyrrolidine-based GABA(B) receptor positive allosteric modulators.

Mechanism of Action

The mechanism of action of 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid involves the positive allosteric modulation of the GABA(B) receptor. This receptor is a G protein-coupled receptor that mediates the inhibitory effects of the neurotransmitter GABA in the central nervous system. The compound binds to a specific site on the receptor and enhances the effects of GABA, leading to increased inhibition of neuronal activity.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid have been studied in various animal models. The compound has been shown to have anxiolytic and anticonvulsant effects in rodents, suggesting its potential use in the treatment of anxiety disorders and epilepsy. Additionally, the compound has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid in lab experiments is its high potency and selectivity for the GABA(B) receptor. This makes it a useful tool for studying the role of this receptor in various physiological and pathological processes. However, one of the limitations of using this compound is its low solubility in aqueous solutions, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for research on 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid. One area of interest is the development of more potent and selective positive allosteric modulators of the GABA(B) receptor for use in the treatment of neurological and psychiatric disorders. Additionally, the compound's potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders warrants further investigation. Finally, the compound's effects on other neurotransmitter systems and its potential use in combination therapy with other drugs should be explored.

Synthesis Methods

The synthesis of 2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid has been reported in several scientific studies. One of the commonly used methods involves the reaction of 3-cyclopropyl-1,2,4-thiadiazol-5-amine with 3-pyrrolidinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP). The resulting product is then purified by column chromatography to obtain the pure compound.

Scientific Research Applications

2-[1-(3-Cyclopropyl-1,2,4-thiadiazol-5-yl)pyrrolidin-3-yl]acetic acid has been extensively studied for its potential applications in various fields such as neuroscience, pharmacology, and medicinal chemistry. One of the major areas of research is the compound's ability to modulate the GABA(B) receptor, which is a target for the treatment of various neurological and psychiatric disorders such as epilepsy, anxiety, and depression.